Potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate Potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate Potassium aluminium sulfate is a metal sulfate composed of potassium, aluminium and sulfate ions in the ration 1:1:2. It has a role as a flame retardant, a mordant and an astringent. It is a metal sulfate, an aluminium salt and a potassium salt. It contains an aluminium(3+).
Potassium alum is considered by the FDA as a generally recognized as safe (GRAS) substance. It is an inorganic salt, also called potassium aluminum sulfate with a formula of AlK(SO4)2 that is predominantly produced in the dodecahydrate form (AlK(SO4)2 * 12H2O). Potassium alum is formed by large, transparent crystals that are used in different products like food or drugs as a buffer, neutralizing or forming agent.
Brand Name: Vulcanchem
CAS No.: 10043-67-1
VCID: VC0157425
InChI: InChI=1S/Al.K.2H2O4S/c;;2*1-5(2,3)4/h;;2*(H2,1,2,3,4)/q+3;+1;;/p-4
SMILES: [O-]S(=O)(=O)O[Al]1OS(=O)(=O)O1.[K+]
Molecular Formula: AlK(SO4)2· 12 H2O
KAl(SO4)2
AlK(SO4)2
K2SO4.Al2(SO4)3.24H2O
AlKO8S2
Molecular Weight: 258.21 g/mol

Potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate

CAS No.: 10043-67-1

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VCID: VC0157425

Molecular Formula: AlK(SO4)2· 12 H2O
KAl(SO4)2
AlK(SO4)2
K2SO4.Al2(SO4)3.24H2O
AlKO8S2

Molecular Weight: 258.21 g/mol

Potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate - 10043-67-1

CAS No. 10043-67-1
Product Name Potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate
Molecular Formula AlK(SO4)2· 12 H2O
KAl(SO4)2
AlK(SO4)2
K2SO4.Al2(SO4)3.24H2O
AlKO8S2
Molecular Weight 258.21 g/mol
IUPAC Name potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate
Standard InChI InChI=1S/Al.K.2H2O4S/c;;2*1-5(2,3)4/h;;2*(H2,1,2,3,4)/q+3;+1;;/p-4
Standard InChIKey GRLPQNLYRHEGIJ-UHFFFAOYSA-J
Isomeric SMILES [O-]S(=O)(=O)O[Al]1OS(=O)(=O)O1.[K+]
SMILES [O-]S(=O)(=O)O[Al]1OS(=O)(=O)O1.[K+]
Canonical SMILES [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Al+3].[K+]
Boiling Point 200 °C
Colorform WHITE POWDER
Density 1.725
Melting Point 92.5 °C
Physical Description Large, transparent crystals or white crystalline powde
Description Potassium aluminium sulfate is a metal sulfate composed of potassium, aluminium and sulfate ions in the ration 1:1:2. It has a role as a flame retardant, a mordant and an astringent. It is a metal sulfate, an aluminium salt and a potassium salt. It contains an aluminium(3+).
Potassium alum is considered by the FDA as a generally recognized as safe (GRAS) substance. It is an inorganic salt, also called potassium aluminum sulfate with a formula of AlK(SO4)2 that is predominantly produced in the dodecahydrate form (AlK(SO4)2 * 12H2O). Potassium alum is formed by large, transparent crystals that are used in different products like food or drugs as a buffer, neutralizing or forming agent.
Related CAS 10043-01-3 (Parent)
Shelf Life STABLE @ /AMBIENT/ TEMP /POTASSIUM ALUM DODECAHYDRATE/
WHEN KEPT LONG TIME @ 60-65 °C (OR OVER SULFURIC ACID) LOSES 9 H2O WHICH IS REABSORBED ON EXPOSURE TO AIR. /POTASSIUM ALUM DODECAHYDRATE/
Solubility 1 g/ 7.5 ml at 25ºC
Freely soluble in water, insoluble in ethanol
1 G DISSOLVES IN ABOUT 20 ML COLD WATER, ABOUT 1 ML BOILING WATER, INCOMPLETELY; PRACTICALLY INSOL IN ALC.
Synonyms alum
alum, potassium
aluminium potassium sulfate 12-hydrate
aluminium potassium sulfate hydrate (1:1:2:12)
aluminum hydrogen sulfate
aluminum potassium disulfate dodecahydrate
aluminum potassium sulfate
aluminum potassium sulfate dodecahydrate
aluminum sulfate
potassium alum
potassium aluminum sulfate
PubChem Compound 16690360
Last Modified Dec 23 2021
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